Cas no 1439896-97-5 (2,2-Dimethyl-3-4-(Trifluoromethyl)PhenylPropanoic Acid)

• Product Name: 2,2-Dimethyl-3-4-(Trifluoromethyl)PhenylPropanoic Acid
• CAS No: 1439896-97-5
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• CID: 4599863
• PubChem ID: 62738503
• Update Time: 2025-05-20

2,2-Dimethyl-3-4-(Trifluoromethyl)PhenylPropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3-4-(Trifluoromethyl)PhenylPropanoic Acid

• Inchi： 1S/C12H13F3O2/c1-11(2,10(16)17)7-8-3-5-9(6-4-8)12(13,14)15/h3-6H,7H2,1-2H3,(H,16,17)
• InChI Key： HYFCGUVKJAVDBU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(C)CC1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on 2,2-Dimethyl-3-4-(Trifluoromethyl)PhenylPropanoic Acid

Comprehensive Overview of 2,2-Dimethyl-3-4-(Trifluoromethyl)PhenylPropanoic Acid (CAS No. 1439896-97-5)

2,2-Dimethyl-3-4-(Trifluoromethyl)PhenylPropanoic Acid (CAS No. 1439896-97-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a trifluoromethylphenyl group, which enhances its bioactivity and stability, making it a valuable intermediate in the synthesis of various therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery and crop protection, as the trifluoromethyl moiety is known to improve metabolic resistance and binding affinity.

In recent years, the demand for fluorinated compounds like 2,2-Dimethyl-3-4-(Trifluoromethyl)PhenylPropanoic Acid has surged, driven by their widespread use in medicinal chemistry and material science. The compound's CAS No. 1439896-97-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. One of the key trends in 2023 is the exploration of sustainable synthesis methods for such compounds, aligning with the global push toward green chemistry. Scientists are investigating catalytic processes and solvent-free reactions to minimize environmental impact while maintaining high yields.

The structural uniqueness of 2,2-Dimethyl-3-4-(Trifluoromethyl)PhenylPropanoic Acid also makes it a subject of interest in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are being conducted to predict its interactions with biological targets. These studies are crucial for optimizing its efficacy in potential applications, such as anti-inflammatory drugs or herbicides. Additionally, the compound's lipophilicity, influenced by the trifluoromethyl group, is a critical factor in its pharmacokinetic properties, a hot topic in drug development forums.

From an industrial perspective, 2,2-Dimethyl-3-4-(Trifluoromethyl)PhenylPropanoic Acid is often discussed in the context of patent literature and intellectual property. Companies are actively filing patents for novel derivatives and synthesis routes, highlighting its commercial potential. The compound's CAS No. 1439896-97-5 is frequently cited in these documents, underscoring its importance. Furthermore, regulatory agencies are increasingly scrutinizing fluorinated compounds due to their persistence in the environment, prompting researchers to explore biodegradable alternatives or improved degradation pathways.

Another area of growing interest is the compound's role in precision agriculture. The trifluoromethylphenyl group's ability to enhance the activity of agrochemicals has led to its incorporation into next-generation pesticides and plant growth regulators. This aligns with the broader trend of developing high-efficiency, low-toxicity solutions for modern farming. As climate change impacts crop yields, the demand for innovative agrochemicals like 2,2-Dimethyl-3-4-(Trifluoromethyl)PhenylPropanoic Acid is expected to rise.

In conclusion, 2,2-Dimethyl-3-4-(Trifluoromethyl)PhenylPropanoic Acid (CAS No. 1439896-97-5) represents a versatile and highly relevant compound in contemporary scientific research. Its applications span pharmaceuticals, agrochemicals, and material science, with ongoing studies focusing on sustainability, computational modeling, and regulatory compliance. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.